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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals minimize
movement artifacts during small animal imaging with Perimed's PeriCam PSI systems.

Troubleshooting Guides

Issue 1: The animal is moving during image acquisition, causing blurry or streaked images.

Q: My perfusion maps are blurry, and | suspect the animal moved during the scan. What are
the immediate steps to resolve this?

A: Movement during acquisition is a common cause of poor image quality. Follow these steps
to troubleshoot:

o Assess Anesthesia Depth: The most critical factor is ensuring the animal is adequately
anesthetized.[1] An animal that is too lightly anesthetized will be prone to spontaneous
movement.

o Check for reflexes: Perform a gentle toe pinch to check for a pedal withdrawal reflex.
Absence of this reflex is a good indicator of a surgical plane of anesthesia.

o Monitor vital signs: Observe the respiratory rate and pattern. A steady, rhythmic respiration
is indicative of stable anesthesia. A sudden increase in respiratory rate can signal that the
animal is waking up.[2]
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» Secure Animal Positioning: Even under adequate anesthesia, proper positioning is crucial to
prevent passive movement.

o Use a dedicated animal cradle: These are designed to hold the animal securely and

comfortably.

o Employ positioning aids: Use surgical tape, foam wedges, or sandbags to gently restrain
the limbs and body, preventing subtle shifts in position.[3]

o Head fixation: For neurovascular imaging, a stereotaxic frame or head holder is essential

to immobilize the head.

o Check for Environmental Vibrations: External vibrations can be a significant source of motion

artifacts.

o Isolate the imaging system: Place the Perimed system on a dedicated anti-vibration table.
[4][5][6][7] These tables are designed to dampen vibrations from foot traffic, building
systems, and other equipment.

o Minimize activity in the room: During sensitive acquisitions, limit movement and
unnecessary activity in the imaging suite.

Issue 2: I've followed the basic steps, but I'm still seeing subtle motion artifacts, especially

during long scans.

Q: Even with proper anesthesia and positioning, I'm observing fine, periodic artifacts in my
time-series data. What could be the cause and how can | fix it?

A: These subtle artifacts are often caused by physiological processes. Here’s how to address

them:

» Respiratory Motion: The rise and fall of the chest during breathing can cause movement in

the surrounding tissues.

o Mechanical Ventilation: For long-duration studies, consider using a small animal ventilator
to provide consistent, controlled breaths. This minimizes the large-scale chest movements

associated with spontaneous breathing.
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o Gating Techniques (if available): Some advanced imaging systems can "gate" the
acquisition to the respiratory cycle, acquiring data only during specific phases of breathing
to minimize motion. While not a standard feature of the PeriCam PSI system, it's a
concept to be aware of in the broader field of small animal imaging.

» Cardiac Motion: The beating of the heart can introduce pulsatile motion artifacts, especially
when imaging tissues in the thoracic region.

o ECG Gating (if available): Similar to respiratory gating, ECG gating synchronizes image
acquisition with the cardiac cycle to reduce motion artifacts from the heartbeat. This is
typically a feature of more advanced imaging modalities like MRI or micro-CT.

o Post-Acquisition Analysis with PIMSoft: Perimed's PIMSoft software allows for detailed post-
acquisition analysis which can help mitigate the impact of motion.

o Define Regions of Interest (ROIs): Carefully draw ROIs on stable areas of the tissue,

avoiding regions clearly affected by motion.[1]

o Utilize Time Periods of Interest (TOIs): If movement occurred during a specific period of
the acquisition, you can exclude this data from your analysis by defining TOls. This allows
you to salvage the usable portions of your data.

Frequently Asked Questions (FAQSs)
Anesthesia

Q: What is the recommended anesthetic protocol for use with the Perimed PeriCam PSI
system?

A: The choice of anesthesia depends on the duration of the experiment and the specific
research question. Both injectable and inhalant anesthetics can be effective.[1]

e Inhalant Anesthesia (Recommended for most applications): Isoflurane is a common choice
as it allows for precise control over the depth of anesthesia and has a rapid induction and

recovery time.

o Induction: 3-5% isoflurane in oxygen.
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o Maintenance: 1-2.5% isoflurane in oxygen.[8]

 Injectable Anesthesia: A combination of ketamine and xylazine is a widely used injectable
anesthetic. However, it can be more difficult to control the depth of anesthesia, and recovery
times are longer.

o Dosage (Rat): Ketamine (75-100 mg/kg) + Xylazine (5-10 mg/kg), administered
intraperitoneally (IP).

o Dosage (Mouse): Ketamine (100 mg/kg) + Xylazine (10 mg/kg), administered IP.

Q: How can | monitor the animal's physiological state during imaging?

A: Proper monitoring is essential for both animal welfare and data quality. Key parameters to
monitor include:

o Body Temperature: Anesthesia can induce hypothermia. Use a heating pad and a rectal
probe to maintain the animal's body temperature between 36.5°C and 37.5°C.

» Respiratory Rate: Monitor the rate and rhythm of breathing. A sudden change can indicate a
change in anesthetic depth.[2]

» Heart Rate: A pulse oximeter can be used to monitor heart rate and blood oxygen saturation.

Animal Positioning and Stability

Q: What are the best practices for positioning a mouse or rat for imaging with the PeriCam
PSI?

A: Proper positioning is key to minimizing movement artifacts.

e Secure the Body: Place the animal in a comfortable, prone position on a heated platform.
Use surgical tape across the torso and hindquarters to prevent lateral movement.

e Immobilize the Head: For brain imaging, a stereotaxic frame is the gold standard for
complete head immobilization. For other applications, a head holder or carefully placed foam
pads can be effective.
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o Limb Fixation: Gently extend and tape the limbs to the platform. This prevents twitching or
slight movements that can propagate through the body.

Q: Does the Perimed PeriCam PSI system itself help to reduce movement artifacts?
A: Yes, the PeriCam PSI systems are designed with features to enhance stability.

o High-Quality Arm: The system is equipped with a stable, maneuverable arm that, once
positioned, helps to prevent vibrations and movement of the camera head.[9]

e Non-Contact Imaging: As a non-contact technique, the PeriCam PSI avoids introducing
motion that can occur with probes that need to be in direct contact with the tissue.[1]

Software and Data Analysis
Q: Does the PIMSoft software have features to correct for motion artifacts after acquisition?

A: PIMSoft does not currently feature automated motion correction algorithms that
retrospectively correct for movement within the image frames. However, it provides powerful
tools to manage and analyze data that may contain motion artifacts:

o Regions of Interest (ROISs): By defining ROIs, you can selectively analyze data from areas
that are free of motion artifacts.[1]

o Time Periods of Interest (TOIs): This feature allows you to exclude specific time segments
from your analysis where significant movement occurred, enabling you to focus on the high-
guality data.

Quantitative Data Summary
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Experimental Protocols

Protocol 1: Inhalant Anesthesia with Isoflurane for Perimed Imaging

 Induction: Place the animal in an induction chamber with 3-5% isoflurane in 100% oxygen.

e Monitoring Induction: Observe the animal until it loses its righting reflex and its respiratory

rate slows and becomes regular.
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o Transfer and Positioning: Quickly transfer the animal to the imaging stage and secure it in a
nose cone delivering 1-2.5% isoflurane for maintenance.

e Positioning: Secure the animal using the methods described in the "Animal Positioning and
Stability" FAQ section.

» Physiological Monitoring: Throughout the imaging session, monitor body temperature,
respiratory rate, and heart rate. Adjust the isoflurane concentration as needed to maintain a
stable plane of anesthesia.

o Recovery: After imaging, turn off the isoflurane and allow the animal to breathe 100% oxygen
until it begins to recover. Place the animal in a warm cage and monitor it until it is fully
ambulatory.

Visualizations
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Caption: Workflow for minimizing movement artifacts in small animal imaging.
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Caption: Troubleshooting logic for addressing movement artifacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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